
An In-Depth Technical Guide to Tuliposide A:
Structure, Properties, and Experimental

Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tuliposide A

Cat. No.: B034720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tuliposide A, a naturally occurring

glucoside found in tulips and other plants. This document details its chemical structure,

physicochemical and biological properties, and provides in-depth experimental protocols for its

isolation, characterization, and analysis of its biological activity.

Chemical Structure and Identification
Tuliposide A is a glucose ester of 4-hydroxy-2-methylenebutanoic acid. It is a key precursor to

the potent antifungal and antibacterial agent, Tulipalin A.[1] The enzymatic conversion of

Tuliposide A to Tulipalin A is a crucial aspect of the plant's defense mechanism.[1]

IUPAC Name: [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 4-hydroxy-2-

methylidenebutanoate[2]

Synonyms: 1-Tuliposide A, β-D-Glucopyranose, 1-(4-hydroxy-2-methylenebutanoate)[2]

CAS Number: 19870-30-5[2]

Molecular Formula: C₁₁H₁₈O₈[2]

Below is a two-dimensional representation of the chemical structure of Tuliposide A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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